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Compound of Interest

Compound Name: QL-IX-55

Cat. No.: B1139353

Essential Safety and Handling Guide for QL-IX-
55

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of QL-I1X-55 (CAS No. 1223002-54-7), a selective ATP-competitive inhibitor of
MTORC1/2. Adherence to these procedures is essential to ensure personnel safety and
maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

QL-IX-55 is a potent enzyme inhibitor intended for research use only.[1] The toxicological
properties of this compound have not been fully investigated. Therefore, it must be handled
with extreme care, assuming it is a hazardous substance. The following personal protective
equipment is mandatory when handling QL-IX-55.

Table 1: Required Personal Protective Equipment (PPE) for Handling QL-IX-55
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z87.1 standard. A face shield
should be worn over safety
glasses when there is a risk of

splashing.[2]

Protects against accidental
splashes of the compound in
solution or contact with the

powder form.

Hand Protection

Double-layered, powder-free
nitrile gloves. The outer glove
should be removed and
disposed of within the

containment area.[1][3]

Provides a robust barrier

against skin contact. Double-
gloving minimizes the risk of
exposure if the outer glove is

contaminated.[1]

Body Protection

A fully buttoned lab coat,
preferably a disposable gown
made of a low-permeability
fabric.[4]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) is required when
handling the powdered form of
the compound to prevent

inhalation of dust particles.[5]

Minimizes the risk of
respiratory exposure to the

potent compound.

Safe Handling and Operational Plan

All handling of QL-IX-55, including weighing, reconstitution, and addition to experimental

systems, must be conducted within a certified chemical fume hood or a biological safety

cabinet to minimize inhalation exposure.[3]

Experimental Workflow for Handling QL-1X-55
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Experimental Workflow for QL-IX-55 Handling

Preparation

Don appropriate PPE

:

Prepare designated
containment area
(fume hood/BSC)

:

Weigh QL-IX-55 powder

;

Reconstitute in
appropriate solvent

Experimentation

Add QL-IX-55 solution
to experimental system

:

Incubate as per protocol

:

Terminate experiment

Disposal and Decontamination

Dispose of contaminated
waste in designated
hazardous waste stream

:

Decontaminate work surfaces

;

Doff PPE correctly
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Caption: This diagram outlines the procedural flow for safely handling QL-1X-55, from
preparation to disposal.

Experimental Protocols
Protocol 1: Weighing and Reconstitution of QL-IX-55 Powder

o Preparation: Ensure the chemical fume hood is certified and functioning correctly. Cover the
work surface with an absorbent, plastic-backed liner.[3]

o Tare Weighing: Use an analytical balance inside the fume hood. Place a clean, tared weigh
boat on the balance.

» Weighing: Carefully transfer the required amount of QL-IX-55 powder to the weigh boat
using a dedicated spatula. Avoid creating dust.

» Reconstitution: Add the appropriate solvent (e.g., DMSO) directly to the weigh boat or
transfer the powder to a sterile, sealed container before adding the solvent. Ensure the
container is tightly capped.

» Dissolution: Gently vortex or sonicate the solution until the compound is fully dissolved.

Disposal Plan

All materials contaminated with QL-IX-55, including gloves, disposable lab coats, weigh boats,
pipette tips, and excess solutions, must be disposed of as hazardous chemical waste.[3]

Table 2: QL-IX-55 Waste Disposal Procedures
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Waste Type Disposal Container Procedure
Collect all contaminated solid
Labeled, sealed, and puncture- materials (e.g., gloves, pipette
Solid Waste resistant hazardous waste tips, absorbent pads) in the
container. designated container within the
fume hood.
Collect all unused or waste
solutions containing QL-1X-55
Labeled, sealed, and ) ) o
o ) ) in the designated liquid waste
Liquid Waste chemically resistant hazardous ) o
] container. Do not mix with
waste container.
other waste streams unless
compatibility is confirmed.
Dispose of any needles or
other sharps used in the
Labeled, puncture-proof ) ]
Sharps handling of QL-1X-55in a

sharps container.

designated sharps container

for hazardous materials.[3]

Emergency Procedures

Table 3: First Aid Measures for QL-IX-55 Exposure
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.

Immediately wash the affected area with soap
] and water for at least 15 minutes. Remove
Skin Contact _ _ ]
contaminated clothing and shoes. Seek medical

attention if irritation persists.

Move the individual to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Wash out mouth with
Ingestion water, provided the person is conscious. Seek

immediate medical attention.

In the event of a spill, evacuate the immediate area and prevent others from entering. For a
small spill, use an appropriate absorbent material to contain the spill, then decontaminate the
area with a suitable cleaning agent. For a large spill, evacuate the laboratory and contact the
institution's environmental health and safety office immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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